molecular formula C15H18O3 B8353690 Phenylmethyl 1-methyl-4-oxocyclohexanecarboxylate

Phenylmethyl 1-methyl-4-oxocyclohexanecarboxylate

Cat. No.: B8353690
M. Wt: 246.30 g/mol
InChI Key: WOKOEMFMCBMQKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenylmethyl 1-methyl-4-oxocyclohexanecarboxylate is a useful research compound. Its molecular formula is C15H18O3 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H18O3

Molecular Weight

246.30 g/mol

IUPAC Name

benzyl 1-methyl-4-oxocyclohexane-1-carboxylate

InChI

InChI=1S/C15H18O3/c1-15(9-7-13(16)8-10-15)14(17)18-11-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3

InChI Key

WOKOEMFMCBMQKO-UHFFFAOYSA-N

Canonical SMILES

CC1(CCC(=O)CC1)C(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-(Trimethylsilyloxybutadiene (6.46 g, 45.4 mmol), phenylmethyl 2-methyl-2-propenoate (8.00 g, 45.4 mmol), and 4,4′-methanediylbis[2,6-bis(1,1-dimethylethyl)phenol] (0.019 g, 0.045 mmol) were combined together in a 20.0 mL microwave vessel and heated to 200° C. for 300 mins. Sample recovered and removed from vessel using THF (˜3×10 mL). The solvent was removed under reduced pressure and the residual oil taken up in 10% 2N HCl/THF (100 mL) and stirred overnight. After this time a clear solution formed, which was diluted with water (50 mL), partitioned into DCM (2×100 mL) and the organic layers separated, dried over MgSO4, filtered and the solvent removed under reduced pressure. The residue was purified by FC over Silica (150 g: 5-10% EtOAc/iso-hex) to afford a clear oil. Confirmed by NMR to be phenylmethyl 1-methyl-4-oxocyclohexanecarboxylate (3.48 g, 11.30 mmol, 24.89% yield).
Quantity
6.46 g
Type
reactant
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
0.019 g
Type
catalyst
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step Two

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